N-quinolin-5-yl-2-(1,3,5-trimethylpyrazol-4-yl)acetamide

• IUPAC Name: N-quinolin-5-yl-2-(1,3,5-trimethylpyrazol-4-yl)acetamide
• InChI: InChI=1S/C17H18N4O/c1-11-14(12(2)21(3)20-11)10-17(22)19-16-8-4-7-15-13(16)6-5-9-18-15/h4-9H,10H2,1-3H3,(H,19,22)
• InChI Key: PBLFAGFUZCTKIX-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C(=NN1C)C)CC(=O)NC2=CC=CC3=C2C=CC=N3
• Molecular Formula: C17H18N4O
• Molecular Weight: 294.35 g/mol

Description

N-quinolin-5-yl-2-(1,3,5-trimethylpyrazol-4-yl)acetamide, also known as QPTA, is a chemical compound that has gained attention in the scientific community due to its potential applications in medicinal chemistry. QPTA is a synthetic compound that belongs to the class of pyrazole-based compounds, which have been shown to possess various biological activities.

Mechanism of Action

The mechanism of action of N-quinolin-5-yl-2-(1,3,5-trimethylpyrazol-4-yl)acetamide is not fully understood, but it is believed to involve the inhibition of certain enzymes and signaling pathways. N-quinolin-5-yl-2-(1,3,5-trimethylpyrazol-4-yl)acetamide has been shown to inhibit the activity of COX-2 and LOX, which are involved in the production of inflammatory mediators such as prostaglandins and leukotrienes. N-quinolin-5-yl-2-(1,3,5-trimethylpyrazol-4-yl)acetamide has also been found to inhibit the activation of nuclear factor-kappa B (NF-κB), a transcription factor that regulates the expression of genes involved in inflammation and cancer. Furthermore, N-quinolin-5-yl-2-(1,3,5-trimethylpyrazol-4-yl)acetamide has been shown to induce apoptosis in cancer cells by activating the caspase cascade, a series of proteases that are involved in programmed cell death.
Biochemical and physiological effects:
N-quinolin-5-yl-2-(1,3,5-trimethylpyrazol-4-yl)acetamide has been shown to possess various biochemical and physiological effects. In vitro studies have demonstrated that N-quinolin-5-yl-2-(1,3,5-trimethylpyrazol-4-yl)acetamide inhibits the activity of COX-2 and LOX, which are involved in the production of inflammatory mediators. N-quinolin-5-yl-2-(1,3,5-trimethylpyrazol-4-yl)acetamide has also been found to inhibit the activation of NF-κB, which regulates the expression of genes involved in inflammation and cancer. Furthermore, N-quinolin-5-yl-2-(1,3,5-trimethylpyrazol-4-yl)acetamide has been shown to induce apoptosis in cancer cells by activating the caspase cascade. In vivo studies have demonstrated that N-quinolin-5-yl-2-(1,3,5-trimethylpyrazol-4-yl)acetamide has anti-inflammatory, anti-tumor, and anti-oxidant properties.

Advantages and Limitations for Lab Experiments

The advantages of using N-quinolin-5-yl-2-(1,3,5-trimethylpyrazol-4-yl)acetamide in lab experiments include its relatively simple synthesis method and its potential applications in medicinal chemistry. N-quinolin-5-yl-2-(1,3,5-trimethylpyrazol-4-yl)acetamide has been shown to possess various biological activities, making it a potential candidate for drug development. However, the limitations of using N-quinolin-5-yl-2-(1,3,5-trimethylpyrazol-4-yl)acetamide in lab experiments include its low solubility in water and its potential toxicity. Further studies are needed to determine the optimal dosage and administration route of N-quinolin-5-yl-2-(1,3,5-trimethylpyrazol-4-yl)acetamide.

Future Directions

There are several future directions for the study of N-quinolin-5-yl-2-(1,3,5-trimethylpyrazol-4-yl)acetamide. First, further studies are needed to elucidate the mechanism of action of N-quinolin-5-yl-2-(1,3,5-trimethylpyrazol-4-yl)acetamide. Second, studies are needed to determine the optimal dosage and administration route of N-quinolin-5-yl-2-(1,3,5-trimethylpyrazol-4-yl)acetamide. Third, studies are needed to evaluate the safety and toxicity of N-quinolin-5-yl-2-(1,3,5-trimethylpyrazol-4-yl)acetamide in vivo. Fourth, studies are needed to investigate the potential applications of N-quinolin-5-yl-2-(1,3,5-trimethylpyrazol-4-yl)acetamide in the treatment of various diseases, including cancer and inflammation. Fifth, studies are needed to develop novel derivatives of N-quinolin-5-yl-2-(1,3,5-trimethylpyrazol-4-yl)acetamide with improved pharmacokinetic and pharmacodynamic properties.

Synthesis Methods

The synthesis of N-quinolin-5-yl-2-(1,3,5-trimethylpyrazol-4-yl)acetamide involves the reaction of 5-chloroquinoline-8-carbaldehyde with 1,3,5-trimethylpyrazole-4-carboxylic acid in the presence of a coupling agent such as N,N'-dicyclohexylcarbodiimide (DCC) and 4-dimethylaminopyridine (DMAP). The resulting intermediate is then treated with N-hydroxysuccinimide (NHS) and N,N'-diisopropylethylamine (DIPEA) to obtain the final product, N-quinolin-5-yl-2-(1,3,5-trimethylpyrazol-4-yl)acetamide. The overall yield of N-quinolin-5-yl-2-(1,3,5-trimethylpyrazol-4-yl)acetamide is around 60%, and the purity can be increased by recrystallization.

Scientific Research Applications

N-quinolin-5-yl-2-(1,3,5-trimethylpyrazol-4-yl)acetamide has been extensively studied for its potential applications in medicinal chemistry. It has been shown to possess various biological activities, including anti-inflammatory, anti-tumor, and anti-oxidant properties. N-quinolin-5-yl-2-(1,3,5-trimethylpyrazol-4-yl)acetamide has also been found to inhibit the activity of certain enzymes, such as cyclooxygenase-2 (COX-2) and lipoxygenase (LOX), which are involved in the production of inflammatory mediators. Furthermore, N-quinolin-5-yl-2-(1,3,5-trimethylpyrazol-4-yl)acetamide has been shown to induce apoptosis (programmed cell death) in cancer cells, making it a potential candidate for cancer therapy.